Cas no 375793-36-5 (Benzenamine, 2,4-difluoro-N-propyl-)
375793-36-5 structure
Product Name:Benzenamine, 2,4-difluoro-N-propyl-
CAS No:375793-36-5
MF:C9H11F2N
MW:171.18714928627
CID:1484842
Update Time:2024-08-24
Benzenamine, 2,4-difluoro-N-propyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2,4-difluoro-N-propyl-
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- Inchi: 1S/C9H11F2N/c1-2-5-12-9-4-3-7(10)6-8(9)11/h3-4,6,12H,2,5H2,1H3
- InChI Key: JYANMRRPMQUQIN-UHFFFAOYSA-N
- SMILES: C1(NCCC)=CC=C(F)C=C1F
Computed Properties
- Exact Mass: 171.08603
Experimental Properties
- Density: 1.138±0.06 g/cm3(Predicted)
- Boiling Point: 210.5±30.0 °C(Predicted)
- PSA: 12.03
- pka: 3.94±0.32(Predicted)
Benzenamine, 2,4-difluoro-N-propyl- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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